Cas no 864293-50-5 (4-Fluoro-5-methoxy-2-nitrobenzoic acid)

• Product Name: 4-Fluoro-5-methoxy-2-nitrobenzoic acid
• CAS No: 864293-50-5
• MF: C₈H₆FNO₅
• MW: 215.135345935822
• MDL: MFCD16159124
• CID: 1024527
• PubChem ID: 61991652
• Update Time: 2024-12-09

4-Fluoro-5-methoxy-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-methoxy-2-nitrobenzoic acid
• C8H6FNO5
• CM12756
• ST24023548
• Z1819
• Z1815156943
• 4-Fluoro-5-methoxy-2-nitrobenzoic acid (ACI)
• Z905168408
• 4-fluoro-5-methoxy-2-nitro-benzoic acid
• DB-295279
• EN300-136875
• SCHEMBL16649234
• CS-0061951
• 4-Fluoro-5-methoxy-2-nitrobenzoicacid
• AKOS011266816
• SY107970
• DTXSID40734296
• 864293-50-5
• DS-17802
• MFCD16159124

• MDL： MFCD16159124
• Inchi： 1S/C8H6FNO5/c1-15-7-2-4(8(11)12)6(10(13)14)3-5(7)9/h2-3H,1H3,(H,11,12)
• InChI Key： MGLFJUZFMICSSW-UHFFFAOYSA-N
• SMILES： O=C(C1C([N+](=O)[O-])=CC(F)=C(OC)C=1)O

Computed Properties

• Exact Mass: 215.02300
• Monoisotopic Mass: 215.02300045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4
• XLogP3: 1.3

Experimental Properties

• PSA: 92.35000
• LogP: 1.96390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives